1-(3-Chloropropyl)-6,7-difluoro-3,4-dihydro-1H-quinolin-2-one

• Molecular Formula: C12H12ClF2NO
• Molecular Weight: 259.68 g/mol
• IUPAC Name: 1-(3-chloropropyl)-6,7-difluoro-3,4-dihydroquinolin-2-one
• InChI: InChI=1S/C12H12ClF2NO/c13-4-1-5-16-11-7-10(15)9(14)6-8(11)2-3-12(16)17/h6-7H,1-5H2
• InChI Key: DRADJKGWCHUKTD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=CC(=C(C=C21)F)F)CCCCl

Description

1-(3-Chloropropyl)-6,7-difluoro-3,4-dihydro-1H-quinolin-2-one is a useful research compound. Its molecular formula is C12H12ClF2NO and its molecular weight is 259.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction flask was charged with 6,7-difluoro-3,4-dihydro-1H-quinolin-2-one (97KK47) (0.181 g, 0.99 mmol) in dry DMF (5 mL) under an argon atmosphere. Washed NaH (0.026 g, 1.08 mmol) was added and the mixture was stirred at rt for 0.5 h. Then 3-chloro-1-iodopropane (0.205 g, 1.00 mmol) dissolved in DMF (1 mL) was added followed by stirring at rt for 20 h. The reaction mixture was quenched with water, and the product extracted into Et2O. The combined organic layers were washed with aqueous 4% MgSO4, dried over Na2SO4, filtered, and concentrated. The product was purified by flash CC (SiO2; DCM) to give the title compound (112KK03) (0.122 g, 47%). 1H NMR (CD3OD) δ 6.99-6.86 (m, 2H), 4.03-3.99 (m, 2H), 3.60 (t, J=6.1, CH2), 2.84-2.81 (m, 2H), 2.63-2.59 (m, 2H), 2.13-2.06 (m, 2H).